Cas no 36873-96-8 (Benzoic acid, 2,3,5-trimethoxy-)

• Product Name: Benzoic acid, 2,3,5-trimethoxy-
• CAS No: 36873-96-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD19302402
• CID: 1480025
• Update Time: 2025-06-23

Benzoic acid, 2,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5-trimethoxy-
• 2,3,5-triMethoxybenzoic acid

• MDL： MFCD19302402
• Inchi： 1S/C10H12O5/c1-13-6-4-7(10(11)12)9(15-3)8(5-6)14-2/h4-5H,1-3H3,(H,11,12)
• InChI Key： SRLTVIITBRPPCB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 212.06846
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2,3,5-trimethoxy-

Benzoic acid, 2,3,5-trimethoxy-: A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 2,3,5-trimethoxy-, with the CAS number 36873-96-8, is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This triterpene derivative exhibits a unique molecular structure characterized by three methoxy groups attached to a benzene ring, which imparts distinct chemical and biological properties. The compound's multifaceted applications span from traditional uses in organic synthesis to emerging roles in drug development and material science.

The structural configuration of Benzoic acid, 2,3,5-trimethoxy- makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. Its methoxy-substituted benzene ring serves as a scaffold for further functionalization, enabling the creation of complex derivatives with tailored biological activities. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases.

In the realm of medicinal chemistry, Benzoic acid, 2,3,5-trimethoxy- has been explored for its anti-inflammatory and antioxidant properties. Research indicates that the methoxy groups enhance the compound's ability to scavenge free radicals and modulate inflammatory pathways. These findings have prompted investigations into its efficacy as a potential therapeutic for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's interaction with cellular receptors and enzymes has been meticulously studied to elucidate its mechanisms of action.

The pharmaceutical industry has leveraged the unique chemical profile of Benzoic acid, 2,3,5-trimethoxy- to develop new drug candidates. Its structural similarity to naturally occurring compounds has facilitated its use in synthetic biology applications, where it serves as a precursor for biologically active molecules. Additionally, its stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis processes.

Beyond pharmaceutical applications, Benzoic acid, 2,3,5-trimethoxy- finds utility in material science and environmental chemistry. Its derivatives have been employed in the development of advanced polymers with enhanced thermal stability and mechanical strength. Furthermore, its role in environmental remediation has been investigated due to its ability to degrade certain pollutants under specific conditions.

The synthesis of Benzoic acid, 2,3,5-trimethoxy- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as catalytic hydrogenation and selective methylation have been employed to achieve high yields and purity levels. These synthetic methodologies not only underscore the compound's industrial relevance but also showcase the progress in green chemistry approaches aimed at minimizing environmental impact.

Ongoing research continues to uncover new facets of Benzoic acid, 2,3,5-trimethoxy-'s potential. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are fostering interdisciplinary approaches to harness the full therapeutic potential of this compound.

The future prospects for Benzoic acid, 2,3,5-trimethoxy- are promising, with emerging applications in nanotechnology and personalized medicine. Its integration into smart drug delivery systems holds promise for targeted therapies that could revolutionize treatment strategies for various diseases. As research progresses，the compound's role in advancing scientific knowledge and technological innovation is set to expand further.